Cas no 7752-60-5 (4(3H)-Pyrimidinone, 2-amino-5,6-bis(4-phenylbutyl)-)

• Product Name: 4(3H)-Pyrimidinone, 2-amino-5,6-bis(4-phenylbutyl)-
• CAS No: 7752-60-5
• MF: C₂₄H₂₉N₃O
• MW: 375.50656580925
• CID: 580407
• PubChem ID: 135470612
• Update Time: 2025-04-19

4(3H)-Pyrimidinone, 2-amino-5,6-bis(4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-amino-5,6-bis(4-phenylbutyl)-
• 2-amino-5,6-bis(4-phenylbutyl)-1H-pyrimidin-4-one
• 2-Amino-4-hydroxy-5,6-bis-(4-phenyl-butyl)-pyrimidin
• 2-amino-5,6-bis-(4-phenyl-butyl)-3H-pyrimidin-4-one
• 4-Hydroxy-2-amino-5,6-bis-(4-phenyl-butyl)-pyrimidin
• AC1L7D1Q
• CTK2I0872
• NSC210329
• DTXSID10308882
• NSC-210329
• 2-Amino-5,6-bis(4-phenylbutyl)pyrimidin-4(1H)-one
• 2-Amino-5,6-bis(4-phenylbutyl)pyrimidin-4(3H)-one
• 7752-60-5

• Inchi： 1S/C24H29N3O/c25-24-26-22(18-10-8-16-20-13-5-2-6-14-20)21(23(28)27-24)17-9-7-15-19-11-3-1-4-12-19/h1-6,11-14H,7-10,15-18H2,(H3,25,26,27,28)
• InChI Key： JKYXLBGHVZYXOB-UHFFFAOYSA-N
• SMILES： O=C1C(=C(CCCCC2C=CC=CC=2)N=C(N)N1)CCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 375.23127
• Monoisotopic Mass: 375.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 559°Cat760mmHg
• Flash Point: 291.9°C
• Refractive Index: 1.594
• PSA: 67.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones